Cas no 1427415-74-4 (5-Bromo-4-chloropyrazolo[1,5-a]pyridine)

• Product Name: 5-Bromo-4-chloropyrazolo[1,5-a]pyridine
• CAS No: 1427415-74-4
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD23710762
• CID: 4599066
• PubChem ID: 121226464
• Update Time: 2025-10-23

5-Bromo-4-chloropyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloropyrazolo[1,5-a]pyridine
• CHC41574
• SB21353
• P17356
• 1427415-74-4
• AS-53974
• AKOS027393803
• SY042694
• CS-0050588
• DB-427577
• MFCD23710762
• SCHEMBL23663670

• MDL： MFCD23710762
• Inchi： 1S/C7H4BrClN2/c8-5-2-4-11-6(7(5)9)1-3-10-11/h1-4H
• InChI Key： WIXLWTSIJGQDLJ-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(=CC=N2)C=1Cl

Computed Properties

• Exact Mass: 229.925
• Monoisotopic Mass: 229.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.3

Additional information on 5-Bromo-4-chloropyrazolo[1,5-a]pyridine

5-Bromo-4-chloropyrazolo[1,5-a]pyridine: A Comprehensive Overview

5-Bromo-4-chloropyrazolo[1,5-a]pyridine (CAS No. 1427415-74-4) is a heterocyclic aromatic compound with a unique structure that combines a pyrazolo ring fused to a pyridine ring. The presence of bromine and chlorine substituents at the 5 and 4 positions, respectively, imparts distinct chemical properties to this compound. This molecule has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 5-bromo-4-chloropyrazolo[1,5-a]pyridine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyridine core. This is achieved through cyclization reactions involving appropriate precursors such as o-phenylenediamine derivatives. The introduction of bromine and chlorine substituents is then carried out via electrophilic aromatic substitution or other halogenation techniques. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways for this compound.

One of the most promising applications of 5-bromo-4-chloropyrazolo[1,5-a]pyridine lies in its use as a building block for drug discovery. Its rigid aromatic structure and electron-withdrawing substituents make it an ideal candidate for designing bioactive molecules. For instance, researchers have explored its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. Studies published in 2023 have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases, suggesting its potential as a lead compound for anti-cancer drug development.

In the field of agrochemistry, 5-bromo-4-chloropyrazolo[1,5-a]pyridine has been investigated for its pesticidal properties. Its ability to disrupt key biochemical pathways in pests makes it a potential candidate for developing environmentally friendly pesticides. Recent research has focused on optimizing its stability and bioavailability to enhance its effectiveness in agricultural applications.

The electronic properties of 5-bromo-4-chloropyrazolo[1,5-a]pyridine also make it an interesting material for optoelectronic devices. Its conjugated π-system allows for efficient charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Studies conducted in 2023 have highlighted its potential as a hole transport material in OLEDs, offering improved device performance compared to traditional materials.

From a structural perspective, 5-bromo-4-chloropyrazolo[1,5-a]pyridine exhibits remarkable stability due to the resonance stabilization provided by its aromatic rings. This stability not only enhances its shelf life but also makes it suitable for use under harsh chemical conditions. Recent computational studies have provided deeper insights into its electronic structure, revealing that the bromine and chlorine substituents significantly influence its reactivity and selectivity in various chemical reactions.

In terms of safety and handling, 5-bromo-4-chloropyrazolo[1,5-a]pyridine should be treated with care due to its potential toxicity and reactivity. Proper personal protective equipment (PPE) should be worn during synthesis and handling to minimize exposure risks. Additionally, waste generated from its synthesis should be disposed of according to environmental regulations to prevent contamination of water sources.

Looking ahead, the versatility of 5-bromo-4-chloropyrazolo[1,5-a]pyridine suggests that it will continue to play a significant role in various scientific disciplines. Ongoing research is focused on expanding its applications in drug discovery, agrochemistry, and materials science while improving its synthesis methods for large-scale production.